DNA Topoisomerase I

DNA Topoisomerase I
TOP1
Gene: TOP1EnzymeUniProt: P11387

Target Description

DNA Topoisomerase I (TOP1) is a ubiquitous nuclear enzyme crucial for DNA replication, transcription, and repair. It relieves torsional stress in DNA by transiently breaking and rejoining single-stranded DNA, preventing supercoiling. TOP1 is a validated drug target in oncology, with inhibitors like camptothecins forming cleavable complexes that lead to DNA damage and apoptosis, particularly in rapidly proliferating cancer cells. Its role in maintaining genomic integrity makes it a key focus for novel therapeutic strategies.

Related Compounds

Related Compounds
List of compounds acting on this target
1-Cinnamoylpyrrolidine

1-Cinnamoylpyrrolidine

1-Cinnamoylpyrrolidine

CAS: 52438-21-8

10-氨基喜树碱

10-氨基喜树碱

10-Aminocamptothecin

CAS: 86639-63-6

10-甲氧基喜树碱

10-甲氧基喜树碱

10-Methoxycamptothecin

CAS: 19685-10-0

10-硝基喜树碱

10-硝基喜树碱

10-Nitro Camptothecin

CAS: 104195-61-1

齐墩果酮酸

齐墩果酮酸

Oleanonic acid

CAS: 17990-42-0

4'-去甲基鬼臼毒素

4'-去甲基鬼臼毒素

4'-Demethylpodophyllotoxin

CAS: 40505-27-9

7-乙基喜树碱

7-乙基喜树碱

7-Ethylcamptothecin

CAS: 78287-27-1

9-甲氧基喜树碱

9-甲氧基喜树碱

9-Methoxycamptothecin

CAS: 39026-92-1

马兜铃内酰胺

马兜铃内酰胺

Aristololactam

CAS: 13395-02-3

蒿甲醚

蒿甲醚

Artemether

CAS: 71963-77-4

盐酸依立替康

盐酸依立替康

Irinotecan Hydrochloride

CAS: 100286-90-6

卢比替康

卢比替康

Rubitecan

CAS: 91421-42-0

远华蟾毒精

远华蟾毒精

Telocinobufagin

CAS: 472-26-4

毛两面针素

毛两面针素

Toddalolactone

CAS: 483-90-9

盐酸拓扑替康

盐酸拓扑替康

Topotecan Hydrochloride

CAS: 119413-54-6

光萼野百合碱

光萼野百合碱

Usaramine

CAS: 15503-87-4

10-羟基喜树碱

10-羟基喜树碱

10-Hydroxycamptothecin

CAS: 19685-09-7

二氢丹参酮I

二氢丹参酮I

15,16-Dihydrotanshinone I

CAS: 87205-99-0

7-乙基-10-羟基喜树碱

7-乙基-10-羟基喜树碱

7-Ethyl-10-Hydroxycamptothecin

CAS: 86639-52-3

马兜铃酸A

马兜铃酸A

Aristolochic acid A

CAS: 313-67-7

青蒿琥酯

青蒿琥酯

Artesunate

CAS: 88495-63-0

盐酸小檗碱

盐酸小檗碱

Berberine hydrochloride

CAS: 633-65-8

汉防己甲素

汉防己甲素

Tetrandrine

CAS: 518-34-3

10 -羟基喜树碱醋酸盐

10 -羟基喜树碱醋酸盐

10-Hydroxycamptothecin acetate

CAS: 951770-22-2

藤黄酸B

藤黄酸B

Morellic acid

CAS: 5304-71-2

喜树碱

喜树碱

Camptothecin

CAS: 7689-03-4

原苏木素A

原苏木素A

protosappanin A

CAS: 102036-28-2

盐酸去氢吴茱萸碱

盐酸去氢吴茱萸碱

Dehydroevodiamine hydrochloride

CAS: 111664-82-5

表鬼臼毒素

表鬼臼毒素

(-)-Epipodophyllotoxin

CAS: 4375-07-9

(2R,3S)-3-苯基异丝氨酸盐酸盐

(2R,3S)-3-苯基异丝氨酸盐酸盐

(2R,3S)-3-Phenylisoserine hydrochloride

CAS: 132201-32-2

别一叶萩碱

别一叶萩碱

Allosecurinin

CAS: 884-68-4

环氧前胡醚

环氧前胡醚

oxyimperatorin

CAS: 35740-18-2

苏木素

苏木素

Hematoxylin

CAS: 517-28-2

拓扑替康

拓扑替康

Topotecan

CAS: 123948-87-8

9-硝基喜树碱

9-硝基喜树碱

9-Nitrocamptothecin

CAS: 86639-62-5

去氧鬼臼毒素

去氧鬼臼毒素

Deoxypodophyllotoxin

CAS: 19186-35-7

2,5-二羟基-3-壬烷基-1,4-苯醌

2,5-二羟基-3-壬烷基-1,4-苯醌

Homoembelin

CAS: 38363-99-4

Statistics
Related Compounds37
Related Diseases26
Metadata
Created At2/2/2026
Updated At2/11/2026